Cas no 14677-11-3 (1H-1,2,3-Triazole-5-carbonitrile,4-phenyl-)

• Product Name: 1H-1,2,3-Triazole-5-carbonitrile,4-phenyl-
• CAS No: 14677-11-3
• MF: C₉H₆N₄
• MW: 170.170740604401
• CID: 120573
• PubChem ID: 12175099
• Update Time: 2025-04-18

1H-1,2,3-Triazole-5-carbonitrile,4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carbonitrile,4-phenyl-
• 5-PHENYL-3H-[1,2,3]TRIAZOLE-4-CARBONITRILE
• 4-Cyan-5-phenyl-1.2.3-triazol
• 4-Cyano-5-imidazolcarboxamid
• 4-Cyano-5-phenyl-1,2,3-triazol
• 4-cyano-5-phenyl-1,2,3-triazole
• 4-Cyanoimidazol-5-carboxamid
• 4-cyanoimidazole-5-carboxamide
• 5-cyano-1(3)H-imidazole-4-carboxylic acid amide
• 5-Cyano-1H-imidazole-4-carboxamide
• 5-phenyl-1H-1,2,3-triazole-4-carbonitrile
• AKOS006280582
• CHEMBL269528
• 4-phenyl-5-cyano-1,2,3-triazole
• Z1198183747
• SCHEMBL9727230
• 4-Phenyl-1H-1,2,3-triazole-5-carbonitrile
• EN300-740372
• 5-phenyl-2H-triazole-4-carbonitrile
• 14677-11-3
• KUC107932N
• BDBM50200763
• KSC-20-104

• Inchi： 1S/C9H6N4/c10-6-8-9(12-13-11-8)7-4-2-1-3-5-7/h1-5H,(H,11,12,13)
• InChI Key： KXACXWLKMFKIHQ-UHFFFAOYSA-N
• SMILES： N1=C(C(C#N)=NN1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 170.05900
• Monoisotopic Mass: 170.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• PSA: 65.36000
• LogP: 1.34338